Cas no 952182-76-2 (Ethyl 3-(trifluoromethyl)picolinate)

Ethyl 3-(trifluoromethyl)picolinate structure
952182-76-2 structure
Product Name:Ethyl 3-(trifluoromethyl)picolinate
CAS No:952182-76-2
MF:C9H8F3NO2
MW:219.160532951355
MDL:MFCD09864691
CID:1038558
PubChem ID:24213728
Update Time:2024-10-25

Ethyl 3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(trifluoromethyl)picolinate
    • ethyl 3-(trifluoromethyl)-2-pyridine carboxylate
    • Ethyl 3-(trifluoromethyl)picolite
    • ETHYL 3-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLATE
    • Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate (ACI)
    • CS-0169740
    • DTXSID70639987
    • AB53859
    • 952182-76-2
    • 11Z-0838
    • DA-34142
    • SCHEMBL18137682
    • MFCD09864691
    • CNB18276
    • AKOS005069526
    • Ethyl3-(trifluoromethyl)picolinate
    • Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate
    • CNITUJQBBIMJBR-UHFFFAOYSA-N
    • MDL: MFCD09864691
    • Inchi: 1S/C9H8F3NO2/c1-2-15-8(14)7-6(9(10,11)12)4-3-5-13-7/h3-5H,2H2,1H3
    • InChI Key: CNITUJQBBIMJBR-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C(F)(F)F)=CC=CN=1)OCC

Computed Properties

  • Exact Mass: 219.05100
  • Monoisotopic Mass: 219.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19000
  • LogP: 2.27710

Ethyl 3-(trifluoromethyl)picolinate Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Ethyl 3-(trifluoromethyl)picolinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
043183-500mg
Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate
952182-76-2 >95%
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Ethyl 3-(trifluoromethyl)picolinate
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$ 50.00 2022-06-05
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Apollo Scientific
PC8272-1g
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£185.00 2024-05-23
Matrix Scientific
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Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate, >95%
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Matrix Scientific
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Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate, >95%
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Ethyl 3-(trifluoromethyl)picolinate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cuprous iodide Solvents: Dimethylformamide ;  3 h, 100 °C
Reference
Bistrifluoromethylated organocuprate [Ph4P]+[Cu(CF3)2]-: synthesis, characterization and its application for trifluoromethylation of activated heteroaryl bromides, chlorides and iodides
Liu, He; Shen, Qilong, Organic Chemistry Frontiers, 2019, 6(14), 2324-2328

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ;  overnight, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 8
Reference
Preparation of 5- or 8-substituted imidazo[1,5-a]pyridines as indoleamine and tryptophane 2,3-dioxygenases inhibitors for treatment and prophylaxis of diseases
, World Intellectual Property Organization, , ,

Ethyl 3-(trifluoromethyl)picolinate Raw materials

Ethyl 3-(trifluoromethyl)picolinate Preparation Products

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